![molecular formula C6H13ClF3N B2378938 (2S)-1,1,1-Trifluoro-4-methylpentan-2-amine;hydrochloride CAS No. 2055390-12-8](/img/structure/B2378938.png)
(2S)-1,1,1-Trifluoro-4-methylpentan-2-amine;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2S)-1,1,1-Trifluoro-4-methylpentan-2-amine;hydrochloride, also known as TFMPP, is a synthetic compound that belongs to the class of piperazines. It was first synthesized in the 1980s and has been used in scientific research as a tool to study the central nervous system.
Scientific Research Applications
- Application : Trifluoro-4-methylpentan-2-amine hydrochloride is used in buccal swabs (such as Isohelix Buccal Swabs) to collect buccal cells from the inner cheek. These swabs enable high yields of pure, intact DNA and RNA, making them valuable for genotyping, sequencing, and epigenetic studies .
- Application : The use of buccal swabs containing this compound allows easy and rapid collection of DNA and RNA from both humans and animals. It’s particularly useful in scenarios where blood collection is challenging or impractical .
- Application : Trifluoro-4-methylpentan-2-amine hydrochloride aids in epigenetic studies by providing high-quality DNA and RNA samples. Researchers can analyze methylation patterns, histone modifications, and other epigenetic markers .
- Application : Buccal swabs containing this compound facilitate pharmacogenomic research. By analyzing genetic variants, researchers can tailor drug treatments based on an individual’s genetic makeup .
- Application : Buccal swabs with Trifluoro-4-methylpentan-2-amine hydrochloride are valuable in forensic investigations. They allow efficient DNA collection for paternity testing, criminal investigations, and victim identification .
- Application : Researchers studying wildlife genetics can use buccal swabs to collect DNA from animals in the field. This compound ensures reliable sample preservation and facilitates comparative genomic analyses .
Buccal Cell Sampling and DNA/RNA Collection
Clinical Trials and Field Sampling
Epigenetic Research
Pharmacogenomics
Forensic Science and Paternity Testing
Comparative Genomics and Wildlife Conservation
properties
IUPAC Name |
(2S)-1,1,1-trifluoro-4-methylpentan-2-amine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12F3N.ClH/c1-4(2)3-5(10)6(7,8)9;/h4-5H,3,10H2,1-2H3;1H/t5-;/m0./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZDUKJWTICUELS-JEDNCBNOSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C(F)(F)F)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C[C@@H](C(F)(F)F)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13ClF3N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.62 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2S)-1,1,1-Trifluoro-4-methylpentan-2-amine;hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.